Piperazin-2-ylmethanol dihydrochloride

• IUPAC Name: piperazin-2-ylmethanol;dihydrochloride
• InChI: InChI=1S/C5H12N2O.2ClH/c8-4-5-3-6-1-2-7-5;;/h5-8H,1-4H2;2*1H
• InChI Key: ZGSXUBVXZCCDHZ-UHFFFAOYSA-N
• Canonical SMILES: C1CNC(CN1)CO.Cl.Cl
• Molecular Formula: C5H14Cl2N2O
• DSSTOX Substance ID: DTXSID10558481
• Molecular Weight: 189.08 g/mol
• CAS RN: 122323-87-9

Description

Piperazin-2-ylmethanol dihydrochloride is a chemical compound with the molecular formula C5H14Cl2N2O. It has a molecular weight of 189.08 g/mol.

Synthesis Analysis

The synthesis of piperazine derivatives, such as this compound, has been a subject of research. Recent methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Molecular Structure Analysis

The InChI code for this compound is 1S/C5H12N2O.2ClH/c8-4-5-3-6-1-2-7-5;;/h5-8H,1-4H2;2*1H. The compound’s structure includes a six-membered ring containing two opposing nitrogen atoms.

Physical And Chemical Properties Analysis

This compound is a solid substance. It has a hydrogen bond donor count of 5 and a hydrogen bond acceptor count of 3. Its exact mass and monoisotopic mass are 188.0483185 g/mol.

Scientific Research Applications

Chemical Synthesis and Drug Development

Piperazin-2-ylmethanol dihydrochloride serves as a critical synthetic building block in the development of diverse biologically active compounds. Its utility is exemplified in the efficient and scalable synthesis of differentially protected 2-(hydroxymethyl)piperazines, starting from optically active precursors. These compounds are invaluable in the preparation of chemical libraries for drug discovery, highlighting the compound's significance in medicinal chemistry (Gao & Renslo, 2007).

Pharmaceutical Research

In the realm of pharmaceutical research, this compound derivatives have been explored for their potential therapeutic applications. Notably, xanthone derivatives containing selected piperazine moieties have demonstrated significant anti-arrhythmic and antihypertensive activities, indicating the compound's utility in developing cardiovascular treatments (Marona et al., 2008).

Flame Retardancy in Materials Science

The application of this compound extends beyond pharmaceuticals into materials science, where its derivatives are investigated for enhancing the flame retardancy of cotton fabrics. Research into piperazine-phosphonates derivatives on cotton fabric has shed light on the mechanisms of thermal degradation and the effectiveness of these compounds as flame retardants, illustrating the compound's versatility in materials applications (Nguyen et al., 2014).

Environmental Applications

This compound's relevance is further demonstrated in environmental applications, where derivatives have been studied for their role in biodegradation processes. A specific study involving the degradation of piperazine by a strain of Paracoccus sp. highlighted the compound's biodegradability and its implications for environmental detoxification processes, indicating its potential utility in bioremediation efforts (Cai et al., 2013).

Safety and Hazards

The compound is associated with several hazard statements, including H302, H315, H319, H335. Precautionary measures include avoiding inhalation or skin contact, and seeking medical attention if one feels unwell after exposure.

Future Directions

While specific future directions for Piperazin-2-ylmethanol dihydrochloride are not mentioned in the available literature, recent advances in the direct C–H functionalization of piperazines provide great synthetic opportunities for the introduction of the much-needed structural variety at the carbon atoms of the piperazine core.

Mechanism of Action

Target of Action

Piperazin-2-ylmethanol dihydrochloride is a derivative of piperazine . Piperazine and its derivatives are known to target the GABA receptors in the nervous system . These receptors play a crucial role in transmitting inhibitory signals across the synapses, thus regulating the excitability of neurons .

Mode of Action

This compound, like other piperazine derivatives, acts as a GABA receptor agonist . It binds directly and selectively to muscle membrane GABA receptors . This binding presumably causes hyperpolarization of nerve endings, resulting in flaccid paralysis of the worm . This mode of action is particularly effective in anthelmintic applications, where the paralysis allows the host body to easily remove or expel the invading organism .

Biochemical Pathways

Given its action on gaba receptors, it is likely to influence theGABAergic pathways . The activation of these receptors typically results in the opening of ion channels that allow the flow of chloride ions into the neuron, leading to hyperpolarization and decreased neuronal excitability .

Pharmacokinetics

It is known that piperazine compounds are partly oxidized and partly eliminated as an unchanged compound .

Result of Action

The primary result of this compound’s action is the paralysis of parasites . By binding to GABA receptors and causing hyperpolarization, it induces flaccid paralysis, which disrupts the parasite’s ability to maintain its position in the host . This allows the host’s natural expulsion mechanisms to remove the parasite .